Cas no 85909-53-1 (octahydro-4,7-methano-1H-indene-5-methyl acetate)

• Product Name: octahydro-4,7-methano-1H-indene-5-methyl acetate
• CAS No: 85909-53-1
• MF: C₁₃H₂₀O₂
• MW: 362.61552g/mol
• CID: 730210
• PubChem ID: 102269130
• Update Time: 2024-03-01

octahydro-4,7-methano-1H-indene-5-methyl acetate Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-5-methanol,octahydro-, 5-acetate
• Octahydro-4,7-methano-1H-indene-5-methyl acetate
• Acetic acid (octahydro4,7-methano-1H-inden)-5-ylmethyl ester
• CID 102269130
• Einecs 288-857-9
• octahydro-4,7-methano-1H-indene-5-methyl acetate

• Inchi： 1S/C13H20O2/c1-8(14)15-7-10-5-9-6-13(10)12-4-2-3-11(9)12/h9-13H,2-7H2,1H3
• InChI Key： NZRPNXAEGFLETH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1CC2CC1C1CCCC12

Computed Properties

• Exact Mass: 362.27557
• Monoisotopic Mass: 362.27557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids